N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide)

• IUPAC Name: 2-methyl-N-[2-(2-methylpropanoylamino)-1,3-benzothiazol-6-yl]propanamide
• InChI: InChI=1S/C15H19N3O2S/c1-8(2)13(19)16-10-5-6-11-12(7-10)21-15(17-11)18-14(20)9(3)4/h5-9H,1-4H3,(H,16,19)(H,17,18,20)
• InChI Key: DMTFUGPIDRMXDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide) is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
The exact mass of the compound N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide) is 305.11979803 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide) including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on their chemical structure and the biological target. For example, some benzothiazole derivatives have shown inhibitory activity against M. tuberculosis.

Future Directions

The future research directions in the field of benzothiazole derivatives could involve the synthesis of new derivatives with improved biological activity, the exploration of new synthetic methods, and the investigation of their mechanism of action.